Cas no 1185294-55-6 (2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride)
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-ethanamine, 1-methyl-, hydrochloride (1:1)
- 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride
-
- Inchi: 1S/C10H13N3.ClH/c1-13-9-5-3-2-4-8(9)12-10(13)6-7-11;/h2-5H,6-7,11H2,1H3;1H
- InChI Key: GAKQTDYDYWAAKV-UHFFFAOYSA-N
- SMILES: CN1C(=NC2=CC=CC=C12)CCN.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA36109-500mg |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine |
1185294-55-6 | >95% | 500mg |
$523.00 | 2024-04-20 | |
| A2B Chem LLC | BA36109-1g |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine |
1185294-55-6 | >95% | 1g |
$578.00 | 2024-04-20 | |
| A2B Chem LLC | BA36109-5g |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine |
1185294-55-6 | >95% | 5g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | BA36109-10g |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine |
1185294-55-6 | >95% | 10g |
$1550.00 | 2024-04-20 | |
| A2B Chem LLC | BA36109-25g |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine |
1185294-55-6 | >95% | 25g |
$2731.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434918-250mg |
2-(1-Methyl-1H-benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride |
1185294-55-6 | 98% | 250mg |
¥1612.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434918-1g |
2-(1-Methyl-1H-benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride |
1185294-55-6 | 98% | 1g |
¥4031.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434918-5g |
2-(1-Methyl-1H-benzo[d]imidazol-2-yl)ethan-1-amine hydrochloride |
1185294-55-6 | 98% | 5g |
¥12096.00 | 2024-08-09 |
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride
Introduction to 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride (CAS No: 1185294-55-6)
2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride, identified by its CAS number 1185294-55-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole derivatives, a class of molecules known for their broad spectrum of biological activities. The benzimidazole core structure is a privileged scaffold in drug discovery, exhibiting properties that make it highly suitable for interaction with biological targets such as enzymes and receptors. The presence of a methyl group at the 1-position and an amine-substituted ethyl chain at the 2-position further modulates its pharmacological profile, making it a promising candidate for further investigation.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its potential use in pharmaceutical formulations. Solubility plays a pivotal role in drug bioavailability, absorption, and distribution within the body. By incorporating a hydrochloride moiety, the compound's pharmacokinetic properties are optimized, facilitating better therapeutic efficacy.
In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted their potential in the treatment of infectious diseases, cancer, and neurological disorders. The unique structural features of 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride make it an attractive candidate for further exploration in these fields.
One of the most compelling aspects of this compound is its interaction with biological targets. The benzimidazole ring is known to bind effectively with proteins and enzymes, often acting as a hinge binder or making hydrogen bonds with key residues. The amine group at the ethyl chain provides additional sites for interaction, enhancing binding affinity. This dual interaction mechanism makes 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride a versatile molecule that can be tailored for specific biological functions.
Recent research has begun to uncover the potential applications of this compound in oncology. Benzimidazole derivatives have shown promise as kinase inhibitors and are being investigated for their ability to disrupt cancer cell proliferation pathways. The methyl group at the 1-position of the benzimidazole ring may play a crucial role in modulating the compound's binding affinity to target kinases, making it an effective anti-cancer agent.
Moreover, studies have suggested that this compound may have neuroprotective properties. The ability of benzimidazole derivatives to cross the blood-brain barrier makes them particularly interesting for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The amine group at the ethyl chain could interact with neurotransmitter receptors or enzymes involved in neurodegeneration, potentially offering therapeutic benefits.
The synthesis of 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in the synthesis of benzimidazole derivatives.
The pharmacological evaluation of this compound has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with disease pathways. Additionally, preclinical studies have shown potential toxicity profiles that are acceptable for further development. These findings underscore the importance of rigorous testing to ensure safety and efficacy before moving into clinical trials.
The development of new drugs is a complex process that involves extensive research and collaboration across multiple disciplines. 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride represents an example of how targeted molecular design can lead to novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a valuable addition to the pharmaceutical pipeline.
As research continues to advance, new applications for this compound are likely to emerge. The flexibility of benzimidazole derivatives allows for extensive structural modifications, enabling scientists to fine-tune their pharmacological properties for specific therapeutic needs. This adaptability makes 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.
In conclusion, 2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride (CAS No: 1185294-55-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, solubility advantages, and promising biological activities position it as a key player in ongoing research efforts aimed at developing new treatments for various diseases. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in advancing therapeutic strategies worldwide.
1185294-55-6 (2-(1-methyl-1H-benzimidazol-2-yl)ethanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)